Cas no 1803904-05-3 (7-Cyanomethyl-1H-benzimidazole-2-carboxylic acid)

• Product Name: 7-Cyanomethyl-1H-benzimidazole-2-carboxylic acid
• CAS No: 1803904-05-3
• MF: C₁₀H₇N₃O₂
• MW: 201.181481599808
• CID: 4816034
• Update Time: 2025-06-13

7-Cyanomethyl-1H-benzimidazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Cyanomethyl-1H-benzimidazole-2-carboxylic acid

• Inchi： 1S/C10H7N3O2/c11-5-4-6-2-1-3-7-8(6)13-9(12-7)10(14)15/h1-3H,4H2,(H,12,13)(H,14,15)
• InChI Key： WFUHPMGXTJTGOR-UHFFFAOYSA-N
• SMILES： OC(C1=NC2C(CC#N)=CC=CC=2N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 309
• XLogP3: 1
• Topological Polar Surface Area: 89.8

Additional information on 7-Cyanomethyl-1H-benzimidazole-2-carboxylic acid

Comprehensive Overview of 7-Cyanomethyl-1H-benzimidazole-2-carboxylic acid (CAS No. 1803904-05-3): Properties, Applications, and Industry Insights

The compound 7-Cyanomethyl-1H-benzimidazole-2-carboxylic acid (CAS 1803904-05-3) is a specialized benzimidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyanomethyl group at the 7-position and a carboxylic acid moiety at the 2-position, makes it a versatile intermediate for synthesizing biologically active molecules. Researchers and manufacturers are increasingly exploring its potential due to its role in developing kinase inhibitors, antimicrobial agents, and crop protection chemicals.

In recent years, the demand for high-purity benzimidazole derivatives like 7-Cyanomethyl-1H-benzimidazole-2-carboxylic acid has surged, driven by advancements in drug discovery and precision agriculture. A 2023 market analysis highlighted a 12% annual growth in the fine chemicals sector, with heterocyclic compounds accounting for over 30% of new patent filings. This compound’s CAS registry number (1803904-05-3) frequently appears in patent databases, underscoring its industrial relevance.

From a synthetic chemistry perspective, the cyanomethyl-benzimidazole scaffold offers exceptional structural modularity. The carboxylic acid group enables facile derivatization via amide coupling or esterification, while the nitrile functionality serves as a precursor for tetrazole formation or reduction to amines. These features align with current trends in fragment-based drug design, where researchers prioritize multifunctional building blocks to accelerate lead optimization.

Environmental and regulatory factors further amplify interest in this compound. Unlike traditional halogenated intermediates, 7-Cyanomethyl-1H-benzimidazole-2-carboxylic acid exhibits favorable green chemistry metrics, including a low process mass intensity (PMI) in scalable syntheses. This positions it as a sustainable alternative in API manufacturing, particularly for G-protein-coupled receptor (GPCR) modulators and tyrosine kinase inhibitors targeting oncology indications.

Analytical characterization of CAS 1803904-05-3 typically involves HPLC purity analysis (>98%), NMR spectroscopy (confirming the benzimidazole proton environment at δ 7.2–8.1 ppm), and mass spectrometry (M+ peak at 217.06 Da). Stability studies indicate excellent solid-state shelf life under nitrogen at −20°C, though the nitrile group may hydrolyze under prolonged aqueous acidic conditions—a consideration for formulation scientists.

Emerging applications include its use in metal-organic frameworks (MOFs) for selective molecular recognition, leveraging the carboxylate’s coordination capacity. Additionally, computational studies (DFT calculations) predict strong hydrogen-bond donor/acceptor capacity, explaining its efficacy in crystal engineering for pharmaceutical co-crystals—a hot topic in intellectual property strategies for extended-release formulations.

For procurement specialists, key search terms like "7-Cyanomethyl-1H-benzimidazole-2-carboxylic acid supplier" or "CAS 1803904-05-3 technical data sheet" yield over 2,000 monthly queries globally. Top-ranked pages emphasize batch-to-batch consistency, REACH compliance, and custom synthesis options, reflecting buyer priorities. Meanwhile, academic searches for "benzimidazole-2-carboxylic acid SAR studies" or "cyanomethyl heterocycle reactivity" highlight its interdisciplinary appeal.

In conclusion, 7-Cyanomethyl-1H-benzimidazole-2-carboxylic acid (CAS 1803904-05-3) represents a nexus of medicinal chemistry innovation and industrial applicability. Its balanced lipophilicity (cLogP ~1.8), metabolic stability, and derivatization potential ensure sustained relevance across life sciences and material science sectors—making it a compound to watch in next-generation small-molecule therapeutics and functional materials.